Cas no 757978-11-3 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile)
757978-11-3 structure
Product Name:3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
CAS No:757978-11-3
MF:C8H4IN3
MW:269.041933059692
MDL:MFCD08457791
CID:549530
PubChem ID:329771953
Update Time:2025-04-19
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile,3-iodo-
- 3-IODO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBONITRILE
- 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile,3-iodo
- 5-Cyano-3-iodo-7-azaindole
- PubChem16567
- YLXANOLQQIUJNO-UHFFFAOYSA-N
- SB14496
- FCH1324157
- AK325514
- V7632
- A838513
- 3-iodanyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile, AldrichCPR
- SY261168
- SCHEMBL1043610
- AKOS015853797
- CS-0002368
- FT-0678320
- DTXSID30640110
- 3-Iodo-7-azaindole-5-carbonitrile
- AS-67248
- N10018
- 757978-11-3
- MFCD08457791
- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
-
- MDL: MFCD08457791
- Inchi: 1S/C8H4IN3/c9-7-4-12-8-6(7)1-5(2-10)3-11-8/h1,3-4H,(H,11,12)
- InChI Key: YLXANOLQQIUJNO-UHFFFAOYSA-N
- SMILES: IC1=CNC2C1=CC(C#N)=CN=2
Computed Properties
- Exact Mass: 268.94500
- Monoisotopic Mass: 268.94499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 52.5
Experimental Properties
- PSA: 52.47000
- LogP: 2.03918
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302 + H312 + H332-H315-H319-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-36/37
-
Hazardous Material Identification:
- HazardClass:IRRITANT
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I719483-10mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | I719483-25mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 25mg |
$87.00 | 2023-05-18 | ||
| TRC | I719483-50mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | I719483-100mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 100mg |
$178.00 | 2023-05-18 | ||
| Chemenu | CM363522-250mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM363522-1g |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 95%+ | 1g |
$428 | 2023-01-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H907048-250mg |
3-iodo-1H-pyrrolo[3,2-e]pyridine-5-carbonitrile |
757978-11-3 | 95% | 250mg |
¥1,278.00 | 2022-01-10 | |
| abcr | AB263397-1 g |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 1 g |
€722.00 | 2023-07-20 | ||
| Matrix Scientific | 026202-100mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 100mg |
$159.00 | 2023-09-09 | ||
| Matrix Scientific | 026202-500mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
757978-11-3 | 500mg |
$322.00 | 2023-09-09 |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
757978-11-3 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile) Related Products
- 757982-79-9(1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-phenyl-)
- 1352395-49-3(7-Cyano-3-iodo-5-azaindole)
- 757982-87-9(Benzonitrile, 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-)
- 1190313-13-3(5-Cyano-3-iodo-4-methyl-7-azaindole)
- 1009838-81-6(4-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)
- 1638763-88-8(5-iodo-3-methyl-1H-pyrrolo[2,3-b]pyridine)
- 1138443-83-0(3-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine)
- 956485-59-9(3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk